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Compound of Interest

Compound Name: (Rac)-LM11A-31 dihydrochloride

Cat. No.: B3067506

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
(Rac)-LM11A-31 dihydrochloride, ensuring compliance with standard laboratory safety
protocols.

(Rac)-LM11A-31 dihydrochloride is a non-peptide p75 neurotrophin receptor (p75NTR)
modulator.[1][2][3] While the safety data sheet (SDS) for this compound indicates that it is not
classified as a hazardous substance, it is imperative to follow prudent laboratory practices to
minimize personal exposure and environmental contamination.[4]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes safety goggles, a laboratory coat, and nitrile gloves.[5]
All handling of (Rac)-LM11A-31 dihydrochloride, including preparation for disposal, should be
conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or
aerosols.[4][5] An accessible safety shower and eye wash station should be nearby.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key chemical and safety information for
(Rac)-LM11A-31 dihydrochloride.
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Property Value Reference
Molecular Formula C12H25N302 - 2HCI [3][4]
Molecular Weight 316.27 g/mol [2][4]

CAS Number 1243259-19-9 [3114]
Appearance Powder [2]

Soluble in water (up to 100
Solubility mM) and DMSO (up to 100 [3]
mM)

Recommended at 4°C, stored

under nitrogen, away from

Storage moisture. For solutions: -80°C [1114]
for 6 months or -20°C for 1
month.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of (Rac)-LM11A-
31 dihydrochloride. This procedure is based on general guidelines for laboratory chemical
waste and information from the compound's safety data sheet.

1. Waste ldentification and Segregation:

» Designate a specific, clearly labeled waste container for (Rac)-LM11A-31 dihydrochloride
waste.

e Do not mix this waste with incompatible materials.[6]
» Since the compound contains chlorine, it should be treated as halogenated organic waste.[5]
2. Disposal of Small Quantities (e.g., residual amounts on labware):

o Decontamination of Glassware and Surfaces: Wash contaminated surfaces and labware
thoroughly with alcohol, followed by copious amounts of water.[4] Collect the initial alcohol
rinse as chemical waste.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.qg.,
water or ethanol). The rinsate must be collected and disposed of as hazardous waste. After
rinsing, the container labels should be defaced before disposal in regular trash.[7]

. Disposal of Bulk or Unused Product:

Solid Waste: Unused or expired solid (Rac)-LM11A-31 dihydrochloride should be collected
in a designated, sealed, and properly labeled container for hazardous waste.[8]

Liquid Waste (Solutions):

o Do not dispose of solutions containing (Rac)-LM11A-31 dihydrochloride down the drain.

[5]19]

o Collect all agueous and solvent-based solutions in a designated "Halogenated Organic
Waste" container.[5]

o Ensure the waste container is kept closed except when adding waste and is stored in a
well-ventilated area, preferably within a fume hood.[5][6]

. Accidental Spills:
In the event of a spill, evacuate non-essential personnel from the area.[4]
Wear full personal protective equipment, including respiratory protection if necessary.[4]

For liquid spills, absorb the material with a non-combustible absorbent material like diatomite
or universal binders.[4]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Collect the spilled material and absorbent in a sealed container for disposal as chemical
waste.[4]

Decontaminate the spill area with alcohol and then wash with water.[4]

. Final Disposal:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b3067506?utm_src=pdf-body
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://www.benchchem.com/product/b3067506?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://file.medchemexpress.com/batch_PDF/HY-110155/LM11A-31-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110155/LM11A-31-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110155/LM11A-31-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110155/LM11A-31-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110155/LM11A-31-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3067506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Arrange for the collection of the designated waste containers by your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
company.[5][6][7][10]

o Maintain detailed records of the disposed chemical, including quantity and date of disposal.

[5]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of (Rac)-LM11A-31 dihydrochloride.
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Figure 1: Disposal Workflow for (Rac)-LM11A-31 Dihydrochloride

Click to download full resolution via product page

Caption: Disposal Workflow for (Rac)-LM11A-31 Dihydrochloride.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b3067506?utm_src=pdf-body-img
https://www.benchchem.com/product/b3067506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3067506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This comprehensive guide ensures that the disposal of (Rac)-LM11A-31 dihydrochloride is
handled in a manner that prioritizes the safety of laboratory personnel and minimizes
environmental impact. Always consult your institution's specific waste management protocols.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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